Cas no 321345-37-3 (Benzene,1,2-difluoro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]-)

Benzene,1,2-difluoro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]- is a specialized aromatic compound featuring both difluoro and isocyano functional groups, as well as a sulfonyl moiety. Its unique structure makes it valuable in organic synthesis, particularly as an intermediate for constructing complex molecules with tailored electronic and steric properties. The presence of the isocyano group enables versatile reactivity in cycloaddition and multicomponent reactions, while the sulfonyl component enhances stability and facilitates further functionalization. The difluoro substitution on the benzene ring can influence the compound's electronic characteristics, making it useful in pharmaceutical and materials science applications. This compound is typically handled under controlled conditions due to the reactivity of the isocyano group.
Benzene,1,2-difluoro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]- structure
321345-37-3 structure
Product Name:Benzene,1,2-difluoro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]-
CAS No:321345-37-3
MF:C15H11F2NO2S
MW:307.31514954567
CID:301323
PubChem ID:21922684
Update Time:2025-10-28

Benzene,1,2-difluoro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,2-difluoro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]-
    • 1,2-Difluoro-4-(isocyano(tosyl)methyl)benzene
    • 1,2-difluoro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]Benzene
    • A-TOSYL-(3,4-DIFLUOROBENZYL) ISOCYANIDE
    • α-Tosyl-(3,4-difluorobenzyl)isocyanide
    • ?-Tosyl-(3,4-difluorobenzyl)isocyanide
    • A5783
    • AK113831
    • KB-216324
    • PubChem11897
    • 1,2-difluoro-4-[isocyano-(4-methylphenyl)sulfonylmethyl]benzene
    • 321345-37-3
    • DTXSID60620147
    • FT-0604130
    • A-Tosyl-(3,4-difluorobenzyl)isocyanide
    • AKOS016009723
    • 1,2-Difluoro-4-[isocyano(4-methylbenzene-1-sulfonyl)methyl]benzene
    • SCHEMBL5852069
    • BS-28162
    • DB-068592
    • alpha-Tosyl-(3,4-difluorobenzyl)isocyanide
    • MDL: MFCD11519214
    • Inchi: 1S/C15H11F2NO2S/c1-10-3-6-12(7-4-10)21(19,20)15(18-2)11-5-8-13(16)14(17)9-11/h3-9,15H,1H3
    • InChI Key: DUHMNGGUXBLMCW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(C(C1C=CC(=C(C=1)F)F)[N+]#[C-])(=O)=O

Computed Properties

  • Exact Mass: 307.04793
  • Monoisotopic Mass: 307.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.9A^2
  • XLogP3: 3.2

Experimental Properties

  • PSA: 38.5

Benzene,1,2-difluoro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]- Security Information

Benzene,1,2-difluoro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A979366-100mg
1,2-Difluoro-4-(isocyano(tosyl)methyl)benzene
321345-37-3 95%
100mg
$97.0 2025-02-21
Ambeed
A979366-250mg
1,2-Difluoro-4-(isocyano(tosyl)methyl)benzene
321345-37-3 95%
250mg
$142.0 2025-02-21
Ambeed
A979366-1g
1,2-Difluoro-4-(isocyano(tosyl)methyl)benzene
321345-37-3 95%
1g
$352.0 2025-02-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZB050-200mg
Benzene,1,2-difluoro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]-
321345-37-3 95+%
200mg
1061.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZB050-50mg
Benzene,1,2-difluoro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]-
321345-37-3 95+%
50mg
426.0CNY 2021-07-14
eNovation Chemicals LLC
Y1216663-5g
1,2-Difluoro-4-(isocyano(tosyl)methyl)benzene
321345-37-3 95%
5g
$1500 2024-06-03
Aaron
AR00C7UA-100mg
α-Tosyl-(3,4-difluorobenzyl)isocyanide
321345-37-3 95%
100mg
$104.00 2023-12-14
Aaron
AR00C7UA-250mg
α-Tosyl-(3,4-difluorobenzyl)isocyanide
321345-37-3 95%
250mg
$154.00 2023-12-14
Aaron
AR00C7UA-1g
α-Tosyl-(3,4-difluorobenzyl)isocyanide
321345-37-3 95%
1g
$383.00 2023-12-14
1PlusChem
1P00C7LY-100mg
α-Tosyl-(3,4-difluorobenzyl)isocyanide
321345-37-3 95%
100mg
$97.00 2024-05-05
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.